5,7-dimethyl-3-nitropyrazolo[1,5-a]pyrimidin-2(1H)-one

• IUPAC Name: 5,7-dimethyl-3-nitro-1H-pyrazolo[1,5-a]pyrimidin-2-one
• InChI: InChI=1S/C8H8N4O3/c1-4-3-5(2)11-7(9-4)6(12(14)15)8(13)10-11/h3H,1-2H3,(H,10,13)
• InChI Key: XMTWAYDEJOPLRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(C(=O)NN12)[N+](=O)[O-])C
• Molecular Formula: C8H8N4O3
• Molecular Weight: 208.17 g/mol

Description

Pyrazolo[1,5-a]pyrimidines are a class of compounds that have been studied for their potential biological activities. They are known to possess a wide range of biological activities and are used in the development of various drugs.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines generally involves the reaction of hydrazonoyl chlorides with variously functionalized compounds. The exact method of synthesis for “5,7-dimethyl-3-nitropyrazolo[1,5-a]pyrimidin-2(1H)-one” is not specified in the available literature.

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines is characterized by a pyrimidine ring fused with a pyrazole ring. The exact structure of “5,7-dimethyl-3-nitropyrazolo[1,5-a]pyrimidin-2(1H)-one” would include additional methyl and nitro groups, but without specific data, a detailed analysis is not possible.

Mechanism of Action

Some pyrazolo[1,5-a]pyrimidines are known to inhibit CDK2, a protein kinase involved in cell cycle regulation, making them potential candidates for cancer treatment. The mechanism of action of “5,7-dimethyl-3-nitropyrazolo[1,5-a]pyrimidin-2(1H)-one” is not specified in the available literature.

Future Directions

The study of pyrazolo[1,5-a]pyrimidines is a promising area of research due to their potential biological activities. Future research could focus on synthesizing and studying the properties of “5,7-dimethyl-3-nitropyrazolo[1,5-a]pyrimidin-2(1H)-one” and similar compounds.